N-(2-oxo-1-((6aR,8R,9aR)-2,2,4,4-tetraisopropyl-9-oxotetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl)-1,2-dihydropyrimidin-4-yl)benzamide

• IUPAC Name: N-[1-[(6aR,8R,9aR)-9-oxo-2,2,4,4-tetra(propan-2-yl)-6a,9a-dihydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl]-2-oxopyrimidin-4-yl]benzamide
• InChI: InChI=1S/C28H41N3O7Si2/c1-17(2)39(18(3)4)35-16-22-25(37-40(38-39,19(5)6)20(7)8)24(32)27(36-22)31-15-14-23(30-28(31)34)29-26(33)21-12-10-9-11-13-21/h9-15,17-20,22,25,27H,16H2,1-8H3,(H,29,30,33,34)/t22-,25-,27-/m1/s1
• InChI Key: PFHWTBRJUMYWNJ-AVPJRLCVSA-N
• Canonical SMILES: CC(C)[Si]1(OCC2C(C(=O)C(O2)N3C=CC(=NC3=O)NC(=O)C4=CC=CC=C4)O[Si](O1)(C(C)C)C(C)C)C(C)C
• Isomeric SMILES: CC(C)[Si]1(OC[C@@H]2[C@H](C(=O)[C@@H](O2)N3C=CC(=NC3=O)NC(=O)C4=CC=CC=C4)O[Si](O1)(C(C)C)C(C)C)C(C)C
• Molecular Formula: C28H41N3O7Si2
• Molecular Weight: 587.8 g/mol

Description

N-(2-oxo-1-((6aR,8R,9aR)-2,2,4,4-tetraisopropyl-9-oxotetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl)-1,2-dihydropyrimidin-4-yl)benzamide is a useful research compound. Its molecular formula is C28H41N3O7Si2 and its molecular weight is 587.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2-oxo-1-((6aR,8R,9aR)-2,2,4,4-tetraisopropyl-9-oxotetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl)-1,2-dihydropyrimidin-4-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-oxo-1-((6aR,8R,9aR)-2,2,4,4-tetraisopropyl-9-oxotetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl)-1,2-dihydropyrimidin-4-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity of Pyrimidine Derivatives

Research on pyrimidine derivatives, such as the work by Devarasetty et al. (2019), shows that these compounds can have significant antimicrobial properties. The study investigated a series of novel benzamide derivatives for their in vitro antimicrobial activity against a range of bacteria and fungi, finding that many of these compounds exhibited good to excellent antimicrobial activity. This suggests that pyrimidine derivatives can be potent antibacterial agents, a property that might be explored in molecules with structural similarities to the query compound (Devarasetty et al., 2019).

Antioxidant and Anti-Bacterial Properties

Another study on 6-oxo-1,6-dihydropyrimidin-5-carboxamides highlighted their promising antibacterial and antioxidant activities. This research synthesized a new series of these compounds and tested them in vitro, discovering that several derivatives showed excellent antibacterial and antioxidant properties compared to standard drugs. This indicates the potential of pyrimidine-based compounds in developing treatments that require antibacterial and antioxidant activities (Rambabu et al., 2021).

Synthesis and Biological Evaluation

Further, the synthesis and biological evaluation of pyrimidine derivatives, as shown in other research, have led to compounds with significant antimicrobial activity. For instance, compounds were synthesized and tested against various microbial strains, showing considerable antibacterial and antimycobacterial activity. This demonstrates the utility of pyrimidine derivatives in the search for new antimicrobial agents, which could be relevant for molecules with a complex structure like the one (Chambhare et al., 2003).